Cas no 61212-17-7 (2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)-)

2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)- structure
61212-17-7 structure
Product Name:2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)-
CAS No:61212-17-7
MF:C6H9NO4
MW:159.139961957932
CID:488148
PubChem ID:71398132
Update Time:2025-04-19

2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[(methoxycarbonyl)amino]-, methyl ester, (Z)-
    • methyl 3-(methoxycarbonylamino)prop-2-enoate
    • Methyl 3-[(methoxycarbonyl)amino]prop-2-enoate
    • DTXSID30819581
    • 61212-17-7
    • Inchi: 1S/C6H9NO4/c1-10-5(8)3-4-7-6(9)11-2/h3-4H,1-2H3,(H,7,9)
    • InChI Key: SRHYKZOVYDLBSM-UHFFFAOYSA-N
    • SMILES: O(C)C(NC=CC(=O)OC)=O

Computed Properties

  • Exact Mass: 159.05317
  • Monoisotopic Mass: 159.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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